N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide

• IUPAC Name: N-(2-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N2OS/c1-13-7-3-5-9-16(13)20-18(22)12-23-19-11-14(2)15-8-4-6-10-17(15)21-19/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key: ANJLEYIBILDLOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=CC=CC=C3C(=C2)C
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide, also known as MMQ, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. MMQ is a thioacetamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide is not fully understood. However, it has been suggested that N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide exerts its cytotoxic effects by inducing apoptosis, or programmed cell death, in cancer cells. N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has also been found to inhibit the activity of certain enzymes that are essential for cancer cell survival.
Biochemical and Physiological Effects:
In addition to its anticancer properties, N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been found to exhibit a range of other biochemical and physiological effects. N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been found to possess antioxidant properties, which may be beneficial in preventing oxidative damage to cells. N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has also been found to exhibit anti-inflammatory effects, which may be useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide in lab experiments is its potent cytotoxicity against cancer cells. This makes N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide a valuable tool for studying the mechanisms of cancer cell death and for developing new cancer therapies. However, one limitation of using N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide in lab experiments is that it may exhibit cytotoxic effects against normal cells as well, which could limit its potential therapeutic use.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide. One potential direction is the development of new N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide derivatives with improved anticancer properties and reduced toxicity to normal cells. Another potential direction is the investigation of the molecular mechanisms underlying the anticancer effects of N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide, which could lead to the development of new cancer therapies. Additionally, N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide may have potential applications in the treatment of other diseases, such as inflammatory conditions and neurodegenerative disorders, which could be explored in future research.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide involves the reaction of 2-methylbenzenamine with 4-methyl-2-quinoline thiol in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then purified through recrystallization to obtain pure N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide.

Scientific Research Applications

N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been studied for its potential use in various scientific research applications. One of the most promising applications of N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide is its use as an anticancer agent. N-(2-methylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been found to exhibit potent cytotoxicity against various cancer cell lines, making it a potential candidate for the development of new cancer therapies.